4-Norcaren-2-one, 1,3,5-tri-tert-butyl-3-[(1,3,5-tri-tert-butyl-4-oxo-2,5-cyclohexadien-1-yl)methyl]-
4-Norcaren-2-one, 1,3,5-tri-tert-butyl-3-[(1,3,5-tri-tert-butyl-4-oxo-2,5-cyclohexadien-1-yl)methyl]-
Brand Name:
Vulcanchem
CAS No.:
19719-70-1
VCID:
VC20765358
InChI:
InChI=1S/C38H62O2/c1-30(2,3)24-21-37(34(13,14)15,29(40)38(22-25(24)38)35(16,17)18)23-36(33(10,11)12)19-26(31(4,5)6)28(39)27(20-36)32(7,8)9/h19-21,25H,22-23H2,1-18H3
SMILES:
CC(C)(C)C1=CC(C(=O)C2(C1C2)C(C)(C)C)(CC3(C=C(C(=O)C(=C3)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C
Molecular Formula:
C38H62O2
Molecular Weight:
550.9 g/mol
4-Norcaren-2-one, 1,3,5-tri-tert-butyl-3-[(1,3,5-tri-tert-butyl-4-oxo-2,5-cyclohexadien-1-yl)methyl]-
CAS No.: 19719-70-1
Cat. No.: VC20765358
Molecular Formula: C38H62O2
Molecular Weight: 550.9 g/mol
* For research use only. Not for human or veterinary use.
![4-Norcaren-2-one, 1,3,5-tri-tert-butyl-3-[(1,3,5-tri-tert-butyl-4-oxo-2,5-cyclohexadien-1-yl)methyl]- - 19719-70-1](/images/no_structure.jpg)
Specification
| CAS No. | 19719-70-1 |
|---|---|
| Molecular Formula | C38H62O2 |
| Molecular Weight | 550.9 g/mol |
| IUPAC Name | 1,3,5-tritert-butyl-3-[(1,3,5-tritert-butyl-4-oxocyclohexa-2,5-dien-1-yl)methyl]bicyclo[4.1.0]hept-4-en-2-one |
| Standard InChI | InChI=1S/C38H62O2/c1-30(2,3)24-21-37(34(13,14)15,29(40)38(22-25(24)38)35(16,17)18)23-36(33(10,11)12)19-26(31(4,5)6)28(39)27(20-36)32(7,8)9/h19-21,25H,22-23H2,1-18H3 |
| Standard InChI Key | BAIDKDXBWGVUKI-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC(C(=O)C2(C1C2)C(C)(C)C)(CC3(C=C(C(=O)C(=C3)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C |
| Canonical SMILES | CC(C)(C)C1=CC(C(=O)C2(C1C2)C(C)(C)C)(CC3(C=C(C(=O)C(=C3)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C |
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